1-(4-Fluorophenyl)sulfonylazocane

• IUPAC Name: 1-(4-fluorophenyl)sulfonylazocane
• InChI: InChI=1S/C13H18FNO2S/c14-12-6-8-13(9-7-12)18(16,17)15-10-4-2-1-3-5-11-15/h6-9H,1-5,10-11H2
• InChI Key: FXAFNHUHGMJLMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H18FNO2S
• Molecular Weight: 271.35 g/mol

Description

1-(4-Fluorophenyl)sulfonylazocane is an organosulfur compound featuring an eight-membered azocane ring (a saturated heterocycle with eight atoms, including one nitrogen) substituted with a 4-fluorophenylsulfonyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Fluorophenyl)sulfonylazocane typically involves the reaction of 4-fluorophenyl sulfone with azocane under specific conditions. One common method involves the use of a base such as sodium hydride or potassium tert-butoxide to deprotonate the azocane, followed by nucleophilic substitution with 4-fluorophenyl sulfone . The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods: In an industrial setting, the production of 1-(4-Fluorophenyl)sulfonylazocane may involve continuous flow reactors to ensure consistent reaction conditions and high yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Fluorophenyl)sulfonylazocane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Halogens, nitrating agents, sulfonating agents.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Sulfides.

Substitution: Halogenated, nitrated, or sulfonated derivatives of 1-(4-Fluorophenyl)sulfonylazocane.

Scientific Research Applications

1-(4-Fluorophenyl)sulfonylazocane has found applications in various fields of scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of bacterial infections and cancer.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of 1-(4-Fluorophenyl)sulfonylazocane involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in key biological processes, such as cell division or signal transduction.

Pathways Involved: It can modulate pathways related to oxidative stress, apoptosis, and inflammation, thereby exerting its biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Comparisons

The compound’s azocane ring distinguishes it from smaller heterocycles like piperazine (six-membered) or pyrazole (five-membered). Key comparisons include:

Compound Name	Core Structure	Key Substituents	Biological Activity (IC₅₀)	Reference
1-(4-Fluorophenyl)sulfonylazocane	Azocane	4-Fluorophenylsulfonyl	Not reported	-
1-(4-Fluorophenyl)piperazine	Piperazine	4-Fluorophenyl	Not reported
Cardamonin (Chalcone)	Chalcone	Hydroxyl (ortho/para), no B-ring substitution	IC₅₀ = 4.35 μM
2j (Chalcone)	Chalcone	Br (para), I (meta), F (para)	IC₅₀ = 4.703 μM
Triazole Derivative ()	Triazole	4-Fluorophenylsulfonyl, difluorophenyl	Not reported

Key Observations:

• Electrophilic Substituents : The 4-fluorophenylsulfonyl group in the target compound shares electronic similarities with sulfonated triazoles (), which are often synthesized for enhanced solubility and target engagement .

Substitution Patterns and Bioactivity

Evidence from chalcone derivatives () highlights the critical role of electronegative substituents:

• Para-Fluorophenyl in Chalcones : Compound 2j (4-fluorophenyl at ring B) exhibits lower IC₅₀ (4.703 μM) compared to methoxy-substituted analogs (e.g., 2p, IC₅₀ = 70.79 μM), suggesting fluorine’s electron-withdrawing effects enhance potency .
• Sulfonyl vs. Halogen Substitutions : While chalcones prioritize halogenation (Br, I) for activity, sulfonyl groups (as in the target compound) may improve membrane permeability or enzymatic resistance, as seen in triazole derivatives .

Thermodynamic and Electronic Properties

• Electronegativity Effects : Fluorine’s high electronegativity stabilizes aromatic systems and modulates electron density at binding sites. In chalcones, para-fluorine reduces IC₅₀ by ~10-fold compared to methoxy groups .